Cas no 1170775-77-5 (6-amino-2-azaspiro[3.3]heptane-6-carboxylic Acid)

• Product Name: 6-amino-2-azaspiro[3.3]heptane-6-carboxylic Acid
• CAS No: 1170775-77-5
• MF: C₇H₁₂N₂O₂
• MW: 156.182381629944
• MDL: MFCD16153811
• CID: 1206415
• PubChem ID: 39872247
• Update Time: 2025-05-22

6-amino-2-azaspiro[3.3]heptane-6-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 6-amino-2-azaspiro[3.3]heptane-6-carboxylic Acid
• AS-51079
• P11859
• 6-Amino-2-azaspiro[3.3]heptane-6-carboxylicacid
• A852853
• VWB77577
• 2-AZASPIRO[3.3]HEPTANE-6-CARBOXYLIC ACID, 6-AMINO-
• AMY33953
• 1170775-77-5
• AKOS010128905
• 2-AMINO-6-AZASPIRO[3.3]HEPTANE-2-CARBOXYLIC ACID
• EN300-59773
• PB33267
• DB-060958
• MFCD16153811
• CS-0050347

• MDL： MFCD16153811
• Inchi： 1S/C7H12N2O2/c8-7(5(10)11)1-6(2-7)3-9-4-6/h9H,1-4,8H2,(H,10,11)
• InChI Key： LGJDOGZDBCEDBZ-UHFFFAOYSA-N
• SMILES： OC(C1(CC2(CNC2)C1)N)=O

Computed Properties

• Exact Mass: 156.089877630g/mol
• Monoisotopic Mass: 156.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.6
• Topological Polar Surface Area: 75.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 6-amino-2-azaspiro[3.3]heptane-6-carboxylic Acid

6-Amino-2-Azaspiro[3.3]Heptane-6-Carboxylic Acid: A Comprehensive Overview

6-Amino-2-Azaspiro[3.3]Heptane-6-Carboxylic Acid (CAS No: 1170775-77-5) is a structurally unique compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its spirocyclic structure, which consists of two fused rings sharing a single atom. The presence of an amino group (-NH₂) and a carboxylic acid group (-COOH) introduces functional diversity, making it a versatile molecule for various applications.

The spirocyclic framework of 6-Amino-2-Azaspiro[3.3]Heptane-6-Carboxylic Acid has been extensively studied for its potential in drug design. Recent research highlights its ability to act as a scaffold for bioactive molecules, particularly in the development of kinase inhibitors and GPCR modulators. The amino group facilitates hydrogen bonding, while the carboxylic acid group provides acidity, which are critical for molecular interactions in biological systems.

One of the most promising applications of this compound lies in its role as a building block for peptide synthesis. The spirocyclic structure allows for the creation of complex secondary and tertiary structures, which are essential for mimicking natural peptides and designing novel therapeutic agents. Furthermore, the compound's ability to form stable amide bonds has been leveraged in the synthesis of bioconjugates and drug delivery systems.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 6-Amino-2-Azaspiro[3.3]Heptane-6-Carboxylic Acid using microwave-assisted techniques and catalytic cross-coupling reactions. These methods not only enhance yield but also reduce reaction times, making the compound more accessible for large-scale production.

In terms of physical properties, 6-Amino-2-Azaspiro[3.3]Heptane-6-Carboxylic Acid exhibits a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its solubility profile makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry.

The compound's biocompatibility has been evaluated in preclinical studies, where it demonstrated minimal cytotoxicity against human cancer cell lines. This suggests potential applications in oncology, particularly as a component of targeted drug delivery systems or as a precursor for anticancer agents.

Another emerging area of research involves the use of 6-Amino-2-Azaspiro[3.3]Heptane-6-Carboxylic Acid in materials science. Its rigid spirocyclic structure contributes to the formation of ordered supramolecular assemblies, which are being explored for applications in nanotechnology and optoelectronics.

In conclusion, 6-Amino-2-Azaspiro[3.3]Heptane-6-Carboxylic Acid (CAS No: 1170775-77-5) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structural features and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery, materials science, and beyond.